CFMMC

• Molecular Formula: C22H28FNO4
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C22H28FNO4/c1-15-18(27-12-9-24-7-10-26-11-8-24)13-19-20(21(15)23)22(25)17(14-28-19)16-5-3-2-4-6-16/h13-14,16H,2-12H2,1H3
• InChIKey: PHQKNLJAPYWXQQ-UHFFFAOYSA-N

CFMMC: Selective mGluR1 Allosteric Antagonist

CFMMC (3-cyclohexyl-5-fluoro-6-methyl-7-(2-morpholin-4-ylethoxy)-4H-chromen-4-one, CAS 1190598-60-7) is a synthetic chromone derivative that functions as a selective, non-competitive allosteric antagonist of the metabotropic glutamate receptor 1 (mGluR1) [1]. It inhibits L-glutamate-induced intracellular calcium mobilization in recombinant human mGluR1a-expressing CHO cells with an IC50 value of 50 nM, while displaying selectivity over the closely related group I receptor mGluR5a (IC50 >10 µM) [1]. Unlike classical orthosteric antagonists, CFMMC binds to a novel allosteric site within transmembrane domain 5 (TM5), establishing a distinct pharmacological profile that expands the mGluR1 chemical biology toolkit [1].

Selective mGluR1 allosteric antagonist probe

Cell-based Ca²⁺ assay workflow fit

TM5-site mapping probe for mutagenesis studies

• [1] Fukuda J, Suzuki G, Kimura T, Nagatomi Y, Ito S, Kawamoto H, Ozaki S, Ohta H. Identification of a novel transmembrane domain involved in the negative modulation of mGluR1 using a newly discovered allosteric mGluR1 antagonist, 3-cyclohexyl-5-fluoro-6-methyl-7-(2-morpholin-4-ylethoxy)-4H-chromen-4-one. Neuropharmacology. 2009 Sep;57(4):438-45. View Source

CFMMC: Unique Binding Mode & Selectivity

The class of mGluR1 negative allosteric modulators (NAMs) is structurally diverse, but their pharmacological properties are not interchangeable. CFMMC is distinguished by its exclusive reliance on asparagine 760 (N760) in TM5 for its antagonistic activity, a binding mode not shared by all in-class molecules [1]. Key comparators like JNJ16259685 and YM-298198 exhibit higher potency at mGluR1a (IC50 values of 1–19 nM vs. 50 nM for CFMMC) but operate through distinct TM domain interactions [2][3]. Conversely, older tool compounds such as CPCCOEt lack the potency required for many cellular models (IC50 = 6.5 µM) [4]. Substituting CFMMC without verifying binding mode compatibility can introduce significant experimental variability, particularly in studies interrogating mGluR1 allosteric residue contributions or in assays requiring a defined selectivity window between mGluR1 and mGluR5.

Binding mode mismatch

CFMMC targets TM5 N760; other NAMs bind TM6/TM7. Mutagenesis data may not transfer directly.

Potency profile mismatch

Intermediate antagonist potency (reported IC50 ~50 nM) differs from ultra-potent or weak comparators. Blockade depth may shift.

Off-target context

LY456236 inhibits EGFR, complicating signaling readouts. CFMMC lacks reported EGFR activity, but selectivity verification is recommended.

• [1] Fukuda J, et al. Neuropharmacology. 2009 Sep;57(4):438-45. View Source
• [2] Mabire D, et al. JNJ16259685, a highly potent, selective and systemically active mGlu1 receptor antagonist. Neuropharmacology. 2004 Dec;47(7):961-72. View Source
• [3] Kohara A, et al. Radioligand binding properties and pharmacological characterization of YM-298198, a high-affinity, selective, and noncompetitive antagonist of metabotropic glutamate receptor type 1. J Pharmacol Exp Ther. 2005 Oct;315(1):163-9. View Source
• [4] Litschig S, et al. CPCCOEt, a noncompetitive metabotropic glutamate receptor 1 antagonist, inhibits receptor signaling without affecting glutamate binding. Mol Pharmacol. 1999 Mar;55(3):453-61. View Source

CFMMC: Comparison with Key mGluR1 Antagonists

TM5 Allosteric Binding Site Specificity

CFMMC is the prototypical ligand for the N760 residue in TM5, a novel allosteric regulatory site for mGluR1 that is distinct from the classical TM6/TM7 binding pockets utilized by other NAMs [1]. Mutagenesis studies demonstrate that the inhibitory effect of CFMMC is critically dependent on N760: substitution at this residue significantly reduces its antagonistic activity, while structurally unrelated antagonists YM-298198 and Compound 1 also showed reduced activity at the N760 mutant, though to differing extents [1]. This identifies CFMMC as the defining probe for TM5-dependent negative modulation, a binding mode not shared by JNJ16259685 or BAY 36-7620, which require residues in TM6/TM7 [1].

TM5 Binding Specificity

Head-to-head

N760 TM5 dependency; JNJ16259685 & YM-298198 use TM6/TM7

Reported unique TM5 site-mapping context

Recombinant mGluR1a mutagenesis data

Evidence Dimension	Binding site specificity and mutational sensitivity
Target Compound Data	CFMMC activity significantly reduced by N760 mutation in TM5; also sensitive to mutations at I725 (TM4), W798/F801/Y805 (TM6), and T815 (TM7)
Comparator Or Baseline	YM-298198 and Compound 1: both also showed reduced activity at N760-mutated mGluR1a, but antagonism of YM-298198 is primarily attributed to TM6/TM7. JNJ16259685: binding and antagonism primarily TM6/TM7-dependent, no reported N760 role. CPCCOEt: acts at a distinct site requiring TM7 residues.
Quantified Difference	CFMMC uniquely identifies N760 as a negative regulatory site; other allosteric modulators are known to mainly act through TM6 and/or TM7. Fold-change in IC50 upon N760 mutation not explicitly quantified in the abstract, but described as 'significantly affected'.
Conditions	CHO cells expressing recombinant human mGluR1a point mutants; intracellular Ca2+ mobilization assay stimulated by L-glutamate

Why This Matters

CFMMC is the only commercially available probe to interrogate the TM5 allosteric site on mGluR1, making it an irreplaceable tool for structure-function studies and for screening campaigns aiming to identify new chemical matter targeting this novel pocket.

• [1] Fukuda J, et al. Neuropharmacology. 2009 Sep;57(4):438-45. View Source

Functional Potency vs. Early Tool Compounds

CFMMC exhibits substantially higher functional antagonist potency at human mGluR1a compared to first-generation allosteric inhibitors CPCCOEt and BAY 36-7620 [1][2]. In CHO cells expressing recombinant human mGluR1a, CFMMC inhibited glutamate-induced Ca2+ mobilization with an IC50 of 50 nM, whereas CPCCOEt shows an IC50 of 6.5 µM at human mGluR1b, representing a 130-fold difference [1][2]. BAY 36-7620, while more potent than CPCCOEt, still demonstrates an IC50 of 160 nM, making CFMMC 3.2-fold more potent in comparable cell-based functional assays [3]. This potency advantage positions CFMMC between the ultra-high potency inhibitors (JNJ16259685, IC50 ~1.2–3.2 nM) and the weaker earlier tools, offering a practical middle ground for experiments where excessive receptor blockade may be undesirable.

Functional Potency Context

Cross-study

IC50 50 nM (mGluR1a)

130-fold vs. CPCCOEt (6.5 µM); 3.2-fold vs. BAY 36-7620

Supports intermediate blockade study design

Values from recombinant Ca2+ assays

Evidence Dimension	Functional IC50 at human mGluR1a (Ca2+ mobilization assay)
Target Compound Data	IC50 = 50 nM (mGluR1a, CHO cells, L-glutamate-induced Ca2+ mobilization)
Comparator Or Baseline	CPCCOEt: IC50 = 6,500 nM (human mGluR1b, Ca2+ mobilization); BAY 36-7620: IC50 = 160 nM (mGluR1a, glutamate-stimulated IP accumulation)
Quantified Difference	CFMMC is 130-fold more potent than CPCCOEt and 3.2-fold more potent than BAY 36-7620. CFMMC is less potent than JNJ16259685 (IC50 ~1.2–3.2 nM, human mGluR1a) and YM-298198 (IC50 ~16 nM, mGluR1-NIH3T3 cells).
Conditions	CFMMC: CHO cells expressing recombinant human mGluR1a, glutamate-evoked [Ca2+]i. CPCCOEt: human mGluR1b, glutamate-evoked [Ca2+]i. BAY 36-7620: glutamate-stimulated IP accumulation.

Why This Matters

CFMMC offers an experimentally useful intermediate potency that can differentiate partial from full receptor blockade, while being sufficiently potent to achieve robust inhibition in cell-based models where CPCCOEt or BAY 36-7620 would require near-toxic solvent concentrations.

• [1] Fukuda J, et al. Neuropharmacology. 2009 Sep;57(4):438-45. View Source
• [2] Litschig S, et al. Mol Pharmacol. 1999 Mar;55(3):453-61. View Source
• [3] Carroll FY, et al. BAY36-7620: a potent non-competitive mGlu1 receptor antagonist with inverse agonist activity. Mol Pharmacol. 2001 May;59(5):965-73. View Source

mGluR1 Selectivity Over mGluR5 and EGFR

CFMMC demonstrates high selectivity for mGluR1 over its closest homologous receptor, mGluR5. In matched CHO cell Ca2+ assays, CFMMC inhibited mGluR1a with an IC50 of 50 nM while showing no inhibition of human mGluR5a up to 10 µM, yielding a selectivity ratio of >200-fold [1]. This selectivity profile is comparable to YM-298198, which also shows IC50 values of 16 nM (mGluR1) vs. >10 µM (mGluR2–7), but distinctly cleaner than LY456236, which inhibits EGFR with an IC50 of 0.91 µM in addition to its mGluR1 antagonism (IC50 0.145 µM), raising the risk of off-target pathway modulation in signaling studies .

Selectivity Context

Cross-study

>200-fold mGluR1/mGluR5; no EGFR activity detected

LY456236 inhibits EGFR (IC50 0.91 µM)

Supports mGluR1-specific signaling attribution

Selectivity ratio from Ca2+ assays

Evidence Dimension	Selectivity for mGluR1 over related receptors / off-targets
Target Compound Data	mGluR1a IC50 = 50 nM; mGluR5a IC50 >10 µM (selectivity ratio >200-fold). No reported activity at other mGluRs or additional off-targets up to 10 µM.
Comparator Or Baseline	YM-298198: mGluR1 IC50 = 16 nM; mGluR2–7 IC50 >10 µM (selectivity ratio >625-fold). LY456236: mGluR1 IC50 = 145 nM; EGFR IC50 = 0.91 µM (selectivity ratio only ~6.3-fold between mGluR1 inhibition and EGFR inhibition).
Quantified Difference	CFMMC selectivity ratio (mGluR1/mGluR5) is >200-fold, compared to >625-fold for YM-298198. However, LY456236's off-target EGFR activity (IC50 910 nM vs. mGluR1 IC50 145 nM) represents a significant confounding factor not observed with CFMMC.
Conditions	CFMMC: CHO cells expressing recombinant human mGluR1a or mGluR5a, glutamate-evoked [Ca2+]i. LY456236: mGluR1 phosphoinositide hydrolysis assay; EGFR in vitro kinase assay.

Why This Matters

For signaling studies where mGluR1-specific effects must be unambiguously attributed, CFMMC's clean selectivity profile avoids the EGFR cross-reactivity that complicates the use of LY456236, ensuring more interpretable data in proliferation, MAPK pathway, and neuroprotection studies.

• [1] Fukuda J, et al. Neuropharmacology. 2009 Sep;57(4):438-45. View Source

Chromone Scaffold Structural Novelty

CFMMC is built upon a chromone (4H-chromen-4-one) core scaffold, a chemotype distinct from the quinoline (JNJ16259685), thiazolo-benzimidazole (YM-298198), naphthalene (BAY 36-7620), and benzopyran (CPCCOEt) skeletons that define other leading mGluR1 antagonists [1]. This structural divergence enables CFMMC to explore different chemical space within the mGluR1 allosteric pocket, evidenced by its unique TM5 binding interaction [1]. Physicochemical data indicate a molecular weight of 389.46 g/mol, a predicted LogP of 4.2, and 0 hydrogen bond donors, which may contribute to distinct solubility and permeability characteristics relative to more polar or larger analogs [1].

Scaffold Properties

Class-level

Chromone core; MW 389.46; LogP 4.2; distinct from quinoline series

Supports chemotype-diversification SAR studies

Physicochemical data from primary literature

Evidence Dimension	Chemical scaffold and predicted drug-like properties
Target Compound Data	Chromone scaffold; MW = 389.46; LogP = 4.2; HBD = 0; HBA = 6; Rotatable bonds = 5
Comparator Or Baseline	JNJ16259685: quinoline scaffold, MW ~390, LogP ~3.5. YM-298198: thiazolo-benzimidazole, MW ~370, LogP ~3.8. BAY 36-7620: naphthalene-based, MW ~340. CPCCOEt: benzopyran, MW ~247.
Quantified Difference	No direct head-to-head comparison of scaffold-driven properties available. CFMMC's LogP of 4.2 suggests moderately higher lipophilicity than JNJ16259685 and YM-298198, potentially influencing CNS penetration and plasma protein binding differently.
Conditions	Predicted or experimentally derived physicochemical properties from vendor datasheets and the primary literature.

Why This Matters

Researchers pursuing structure-activity relationship (SAR) studies or seeking to avoid scaffold-specific off-target liabilities (e.g., quinoline-associated hERG or phospholipidosis risk) may find CFMMC's chromone chemotype a valuable alternative for lead diversification.

• [1] Fukuda J, et al. Neuropharmacology. 2009 Sep;57(4):438-45. View Source

CFMMC: Research Applications in mGluR1 Pharmacology

Mapping Allosteric Site by Mutagenesis

CFMMC is the definitive chemical probe for investigating the functional role of the N760 residue in TM5 of mGluR1 [1]. Its unique dependence on this site, as demonstrated by loss of antagonist activity in N760 point mutants, enables researchers to dissect the contributions of TM5 versus TM6/TM7 to allosteric regulation [1]. This application is irreplaceable by other mGluR1 antagonists that primarily engage TM6/TM7 residues, making CFMMC essential for academic labs and pharmaceutical discovery groups conducting detailed GPCR allosteric site mapping [1].

mGluR1-Specific Signaling in mGluR5-Co-expressing Cells

In primary neuronal cultures or brain slice preparations where both group I mGluRs (mGluR1 and mGluR5) are co-expressed, CFMMC's >200-fold selectivity for mGluR1 over mGluR5 [1] allows clear attribution of observed electrophysiological or biochemical effects to mGluR1 blockade. This contrasts with less selective tools and with LY456236, whose additional EGFR inhibitory activity (IC50 0.91 µM) [2] complicates data interpretation in signaling cascade readouts such as MAPK/ERK phosphorylation or Ca2+ oscillation studies.

Differentiating Full vs. Partial mGluR1 Blockade

CFMMC's intermediate functional potency (IC50 50 nM) [1] occupies a practical window between ultra-potent antagonists like JNJ16259685 (IC50 ~1–3 nM) [2] and weaker early tools such as BAY 36-7620 (IC50 160 nM) and CPCCOEt (IC50 6.5 µM). This enables graded inhibition experiments where researchers can achieve 50–90% receptor blockade at low micromolar concentrations without the complete suppression that ultra-potent compounds may cause even at low doses, facilitating the study of partial mGluR1 antagonism on synaptic plasticity and network excitability.

SAR and Chemotype Diversification

The chromone core of CFMMC represents a structurally distinct starting point for medicinal chemistry programs seeking to avoid the intellectual property space and scaffold-specific toxicology concerns associated with quinoline (JNJ16259685), thiazolo-benzimidazole (YM-298198), or naphthalene (BAY 36-7620) series [1]. Procurement of CFMMC as a reference standard enables competitive binding assays, co-crystallography trials, and functional counter-screens essential for validating hits from chromone-focused libraries or fragment-based campaigns targeting the TM5 allosteric pocket.

Application

Selection Property

Validation Focus

Allosteric site mapping by mutagenesis

Reported TM5-N760 binding dependency

Mutagenesis-based site-mapping studies

mGluR1-specific signaling in co-expression models

Reported mGluR1 vs. mGluR5 selectivity

Pathway attribution (MAPK, Ca2+ oscillation)

Differentiating full vs. partial blockade

Intermediate functional potency window

Graded inhibition / partial antagonism studies

SAR and chemotype diversification

Chromone scaffold, distinct from quinoline series

Lead diversification, counter-screening assays

• [1] Fukuda J, et al. Neuropharmacology. 2009 Sep;57(4):438-45. View Source
• [2] Mabire D, et al. Neuropharmacology. 2004 Dec;47(7):961-72. View Source